3-(2-chloro-6-fluorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C22H18ClFN2O2S
• Molecular Weight: 428.9 g/mol
• IUPAC Name: 3-[(2-chloro-6-fluorophenyl)methyl]-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C22H18ClFN2O2S/c1-2-10-28-15-8-6-14(7-9-15)17-12-29-21-20(17)22(27)26(13-25-21)11-16-18(23)4-3-5-19(16)24/h3-9,12-13H,2,10-11H2,1H3
• InChI Key: QGBFSIZKIKUXIT-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC4=C(C=CC=C4Cl)F

Description

3-(2-chloro-6-fluorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one, also known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3). It was developed as a potential therapeutic agent for autoimmune diseases such as rheumatoid arthritis and psoriasis.

Mechanism of Action

3-(2-chloro-6-fluorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one is a selective inhibitor of JAK3, a tyrosine kinase that plays a critical role in the signaling pathways of cytokine receptors. By inhibiting JAK3, 3-(2-chloro-6-fluorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one prevents the activation of downstream signaling pathways and the production of pro-inflammatory cytokines. This leads to a reduction in inflammation and the symptoms of autoimmune diseases.
Biochemical and Physiological Effects:
3-(2-chloro-6-fluorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-6 and interferon-gamma in patients with rheumatoid arthritis and psoriasis. It also reduces the number of activated T-cells and B-cells, which are involved in the immune response. 3-(2-chloro-6-fluorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one has a half-life of approximately 8 hours and is metabolized in the liver.

Advantages and Limitations for Lab Experiments

3-(2-chloro-6-fluorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It is also selective for JAK3, which reduces the potential for off-target effects. However, 3-(2-chloro-6-fluorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one has some limitations. It is not a reversible inhibitor, which makes it difficult to study the kinetics of JAK3 inhibition. In addition, it is not effective in inhibiting other JAK family members, which limits its potential use in other diseases.

Future Directions

There are several future directions for research on 3-(2-chloro-6-fluorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one. One area of interest is the development of more selective JAK3 inhibitors that have fewer off-target effects. Another area of interest is the investigation of the long-term effects of 3-(2-chloro-6-fluorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one on the immune system. Finally, the potential use of 3-(2-chloro-6-fluorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one in combination with other therapeutic agents for the treatment of autoimmune diseases should be explored.
Conclusion:
In conclusion, 3-(2-chloro-6-fluorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one is a small molecule inhibitor of JAK3 that has shown promise as a therapeutic agent for autoimmune diseases. Its selective inhibition of JAK3 reduces inflammation and the symptoms of autoimmune diseases. While it has several advantages for lab experiments, it also has limitations that should be addressed in future research. Overall, 3-(2-chloro-6-fluorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one represents an important area of research for the development of new treatments for autoimmune diseases.

Synthesis Methods

3-(2-chloro-6-fluorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the formation of a thienopyrimidinone core followed by the introduction of the 2-chloro-6-fluorobenzyl and 4-propoxyphenyl substituents. The final product is obtained after purification by column chromatography and recrystallization.

Scientific Research Applications

3-(2-chloro-6-fluorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one has been extensively studied for its potential therapeutic applications in autoimmune diseases. It has been shown to be effective in reducing the symptoms of rheumatoid arthritis and psoriasis in clinical trials. In addition, 3-(2-chloro-6-fluorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one has been investigated for its potential use in the treatment of other autoimmune diseases such as multiple sclerosis and inflammatory bowel disease.